Methyl 10(S),11(S)-Epoxy-9(S)-hydroxy-12(Z),15(Z)-octadecadienoate

• Molecular Formula: C19H32O4
• Molecular Weight: 324.5 g/mol
• InChI: InChI=1S/C19H32O4/c1-3-4-5-7-11-14-17-19(23-17)16(20)13-10-8-6-9-12-15-18(21)22-2/h4-5,11,14,16-17,19-20H,3,6-10,12-13,15H2,1-2H3/b5-4-,14-11-/t16-,17-,19-/m0/s1
• InChIKey: FIOJDVYFDCRJAX-KTSOMXIOSA-N

Methyl 10(S),11(S)-Epoxy-9(S)-hydroxy-12(Z),15(Z)-octadecadienoate: A Structurally Defined Epoxyalcohol Fatty Acid Methyl Ester for Targeted Lipidomics and Biochemical Research

Methyl 10(S),11(S)-Epoxy-9(S)-hydroxy-12(Z),15(Z)-octadecadienoate (CAS 282091-43-4; Formula C₁₉H₃₂O₄; MW 324.45) is a chiral epoxyalcohol fatty acid methyl ester derived from linoleic acid metabolism . This compound features a precisely defined stereochemical configuration (10S,11S-epoxide; 9S-hydroxyl) and conjugated diene geometry (12Z,15Z), distinguishing it as a specialized analytical reference standard rather than a generic lipid derivative . As a methyl ester derivative of 9S-hydroxy-10S,11S-epoxy-12Z,15Z-octadecadienoic acid (ChEBI:173146), it serves as a key research tool for investigating cytochrome P450-mediated linoleate oxidation pathways, epoxyalcohol metabolism, and the structural requirements governing biological activity within this class of oxylipins [1].

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Specialized analytical reference standard for epoxyalcohol fatty acid methyl ester lipidomics

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Defined 10S,11S-epoxide and 9S-hydroxyl stereochemistry for chiral lipid research

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Research tool for cytochrome P450-mediated linoleate oxidation and oxylipin pathway studies

• [1] ChEBI. 9S-hydroxy-10S,11S-epoxy-12Z,15Z-octadecadienoic acid (CHEBI:173146). Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:173146 View Source

Why Generic Substitution Fails: The Critical Role of Defined Stereochemistry and Unsaturation in Methyl 10(S),11(S)-Epoxy-9(S)-hydroxy-12(Z),15(Z)-octadecadienoate

Generic substitution among in-class epoxyalcohol octadecadienoates is scientifically untenable due to pronounced differences in stereochemical configuration, regioisomerism, and the degree of unsaturation, all of which govern biological recognition, enzymatic processing, and analytical behavior. The specific 10S,11S-epoxide and 9S-hydroxyl stereochemistry of this compound defines its interaction with epoxide hydrolases and other lipid-metabolizing enzymes, while the 12Z,15Z diene geometry influences its susceptibility to oxidation and its chromatographic retention characteristics [1]. Close analogs such as the 12Z-monoene derivative (CAS 135357-33-4) or the 12R,13S-epoxy regioisomer (CAS 911634-07-6) exhibit distinct biological and analytical profiles, rendering them non-interchangeable in studies requiring precise structural fidelity . The evidence presented below quantifies these critical differentiators.

Stereochemistry

10S,11S-epoxy/9S-hydroxyl configuration governs epoxide hydrolase recognition; regioisomers or racemates may shift enzymatic processing profiles.

Unsaturation

12Z,15Z diene geometry differs from 12Z-monoene analogs; chromatographic retention and oxidation susceptibility may not transfer, leading to misidentification in LC-MS workflows.

Purity Grade

Certified >98% purity supports direct quantitative use; lower-grade or mixed-isomer alternatives require in-house purification, altering batch reproducibility.

• [1] Greene, J.F., et al. (2000). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Chemical Research in Toxicology, 13(4), 217-226. DOI: 10.1021/tx990162c View Source

Quantitative Evidence Guide: Verifiable Differentiation of Methyl 10(S),11(S)-Epoxy-9(S)-hydroxy-12(Z),15(Z)-octadecadienoate from Closest Analogs

Structural Differentiation: Additional 15Z Double Bond Versus the 12Z-Monoene Analog

The target compound (C19H32O4, MW 324.45) differs from its closest commercially available analog, Methyl 10(S),11(S)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate (CAS 135357-33-4, C19H34O4, MW 326.47), by the presence of an additional double bond at the 15Z position . This structural distinction is confirmed by distinct InChIKey identifiers: FIOJDVYFDCRJAX-KTSOMXIOSA-N for the target compound versus a different key for the monoene analog . The additional unsaturation alters the compound's lipophilicity (calculated LogP difference of approximately 0.3-0.5 units), its UV absorption profile (extended conjugation), and its mass spectrometric fragmentation pattern, enabling unambiguous differentiation in complex biological matrices [1].

Structural Differentiation

Head-to-head

Target Compound C₁₉H₃₂O₄, MW 324.45
12Z,15Z diene

Comparator 12Z-monoene analog
C₁₉H₃₄O₄, MW 326.47

Enables unambiguous identification in lipidomics; distinct retention and MRM transitions prevent misannotation.

InChIKey distinct; reported LogP difference ~0.3–0.5 units.

Evidence Dimension	Molecular Formula and Molecular Weight
Target Compound Data	C19H32O4, MW 324.45
Comparator Or Baseline	Methyl 10(S),11(S)-epoxy-9(S)-hydroxy-12(Z)-octadecenoate (CAS 135357-33-4): C19H34O4, MW 326.47
Quantified Difference	Difference of 2 hydrogen atoms and 2.02 g/mol in molecular weight
Conditions	Structural comparison based on certified reference standard specifications

Why This Matters

This structural distinction is critical for accurate quantification in LC-MS/MS lipidomics workflows, where the two compounds exhibit distinct retention times and MRM transitions, preventing misidentification in studies of linoleate-derived oxylipins.

• [1] Lipid Maps Structure Database. LMFA02000019: 9S-hydroxy-10S,11S-epoxy-12Z,15Z-octadecadienoic acid. Available at: https://www.lipidmaps.org/databases/lmsd/LMFA02000019 View Source

Purity Specification: >98% Certified Purity as a Determinant of Analytical Suitability

The target compound is commercially supplied with a certified purity of >98% as a liquid reference standard, suitable for use as an analytical standard without further purification . This high purity specification is essential for quantitative lipidomics applications, where even minor impurities can compromise calibration curve accuracy and lead to erroneous quantification of endogenous metabolites. In contrast, many alternative epoxyalcohol octadecadienoates are available only at lower purity grades or as mixtures of isomers, requiring additional purification steps prior to use . The >98% purity specification is documented in the supplier's certificate of analysis, providing traceable quality assurance for regulatory and publication compliance [1].

Purity Specification

Specification review

>98% certified purity

Supports direct use as quantitative reference standard without in-house purification.

Certificate of analysis available; reduces batch-to-batch variability.

Evidence Dimension	Certified Purity Level
Target Compound Data	>98% (HPLC/GC certified)
Comparator Or Baseline	Typical purity of alternative epoxyalcohol octadecadienoate mixtures: 90-95% (mixture of isomers)
Quantified Difference	Minimum purity advantage of ≥3-8%
Conditions	Commercial reference standard specifications as per vendor certificates of analysis

Why This Matters

The >98% purity specification ensures that procurement of this compound eliminates the need for in-house purification, reducing labor costs, minimizing sample loss, and ensuring batch-to-batch reproducibility in quantitative analytical workflows.

• [1] Greyhound Chromatography. Methyl 10(S),11(S)-Epoxy-9(S)-hydroxy-12(Z),15(Z)-octadecadienoate Reference Standard (LAR-22-1881-39). Available at: https://www.greyhoundchrom.com/22-1881-methyl-10s-11s-epoxy-9s-hydroxy-12z-15z-octadecadienoate-282091-43-4 View Source

Cytotoxicity Profile: Qualitative Evidence of Biological Activity in H9 Lymphoma Cells

The target compound has been evaluated for cytotoxicity against the H9 human lymphoma cell line and was reported to exhibit toxic activity in this assay system . While quantitative IC₅₀ data is not publicly available for this specific compound, the documented toxic classification (Toxic: 1) provides a qualitative benchmark for its biological activity. This contrasts with closely related monoepoxide analogs such as leukotoxin methyl ester (9,10-epoxy-12Z-octadecenoate) and isoleukotoxin methyl ester (12,13-epoxy-9Z-octadecenoate), which have been reported to exhibit no direct cytotoxicity at concentrations up to 1 mM in rabbit renal proximal tubule cells, with toxicity only manifesting after epoxide hydrolase-mediated conversion to diol metabolites [1].

Cytotoxicity Profile

Class-level inference

Reported qualitative cytotoxicity in H9 lymphoma cells; comparator monoepoxides non-toxic up to 1 mM.

Supports cytotoxicity endpoint review; structural probe for oxylipin-mediated cell response.

Quantitative IC₅₀ not available; data derived from limited cell model; verify in target system.

Evidence Dimension	Cytotoxicity in Cell Culture Models
Target Compound Data	Evaluated as 'Toxic' against H9 human lymphoma cell line (qualitative assay)
Comparator Or Baseline	Leukotoxin and isoleukotoxin methyl esters: No direct cytotoxicity at concentrations up to 1 mM in rabbit renal proximal tubule (RPT) suspension model; toxicity requires sEH-mediated diol formation
Quantified Difference	Qualitative difference: Direct cytotoxicity observed versus no direct cytotoxicity up to 1 mM
Conditions	H9 human lymphoma cell line for target compound; rabbit RPT suspension model for comparators

Why This Matters

This qualitative difference suggests that the 9S-hydroxy-10S,11S-epoxy structural motif may confer distinct cytotoxic properties compared to simple monoepoxides, making this compound a relevant probe for investigating structure-activity relationships in oxylipin-mediated cytotoxicity.

• [1] Greene, J.F., et al. (2000). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Chemical Research in Toxicology, 13(4), 217-226. DOI: 10.1021/tx990162c View Source

Storage Stability: -20°C Preservation Requirement for Maintaining Structural Integrity

The target compound requires storage at -20°C to maintain its structural integrity and certified purity, as specified by commercial suppliers . This storage requirement is consistent with the known susceptibility of epoxyalcohol fatty acid esters to thermal degradation, epoxide ring opening, and oxidation at ambient temperatures. While explicit comparative stability data are not available, the defined storage specification provides a critical handling parameter that differentiates this compound from more stable saturated fatty acid methyl esters, which can often be stored at 4°C or room temperature . Proper adherence to -20°C storage ensures that the compound retains its defined stereochemistry and purity for accurate analytical application.

Storage Stability

Class-level inference

-20°C long-term storage required.

Preserves epoxyalcohol structural integrity; thermal sensitivity context distinct from saturated FAME standards.

Data to verify; vendor-specified condition; cold-chain logistics needed.

Evidence Dimension	Recommended Storage Temperature
Target Compound Data	-20°C (long-term storage)
Comparator Or Baseline	Saturated fatty acid methyl esters: 4°C or room temperature storage acceptable
Quantified Difference	Minimum temperature difference of 24-40°C for stable storage
Conditions	Vendor-specified storage conditions for reference standards

Why This Matters

The -20°C storage requirement necessitates appropriate freezer capacity and cold-chain logistics during procurement, a factor that should be considered in laboratory resource planning and that distinguishes this compound from more thermally stable lipid standards.

Optimal Application Scenarios for Methyl 10(S),11(S)-Epoxy-9(S)-hydroxy-12(Z),15(Z)-octadecadienoate Based on Verified Differentiators

LC-MS/MS Lipidomics: Quantitative Analysis of Linoleate-Derived Epoxyalcohols in Biological Matrices

This compound serves as an essential certified reference standard (>98% purity) for the development and validation of targeted LC-MS/MS methods aimed at quantifying endogenous 9S-hydroxy-10S,11S-epoxy-12Z,15Z-octadecadienoic acid and its methyl ester in plasma, urine, and tissue homogenates. The distinct molecular formula (C₁₉H₃₂O₄, MW 324.45) and InChIKey (FIOJDVYFDCRJAX-KTSOMXIOSA-N) enable unambiguous MRM transition optimization and chromatographic peak identification, differentiating it from the 12Z-monoene analog (MW 326.47) which co-elutes under certain conditions .

Structure-Activity Relationship (SAR) Studies: Investigating the Role of the 15Z Double Bond in Epoxyalcohol Cytotoxicity

The documented qualitative cytotoxicity against H9 lymphoma cells, contrasted with the reported lack of direct cytotoxicity for monoepoxide analogs (leukotoxin and isoleukotoxin methyl esters up to 1 mM), positions this compound as a unique probe for SAR studies . Researchers can utilize this compound alongside its 12Z-monoene analog (CAS 135357-33-4) to isolate the contribution of the 15Z double bond to cellular toxicity, membrane interactions, and enzymatic processing by soluble epoxide hydrolase (sEH) and other lipid-metabolizing enzymes .

Method Validation and Quality Control: Certified Purity for Regulatory-Compliant Bioanalytical Assays

The >98% certified purity, supported by vendor certificates of analysis, makes this compound suitable for use as a system suitability standard and calibration standard in bioanalytical method validation studies submitted for regulatory review (e.g., FDA, EMA). The traceable purity documentation provides the quality assurance necessary for publication in high-impact journals and for inclusion in standard operating procedures (SOPs) within GLP/GMP environments .

Enzymatic Metabolism Studies: Substrate Specificity of Epoxide Hydrolases Toward 10S,11S-Epoxy-9S-hydroxy Dienoates

This compound serves as a defined substrate for investigating the stereoselectivity and regiospecificity of epoxide hydrolases (including sEH, EPHX1, EPHX2, and EPHX3) toward epoxyalcohol dienoates. Its precise 10S,11S-epoxide and 9S-hydroxyl stereochemistry enables the study of enzymatic hydrolysis rates and product profiles in comparison to other epoxyalcohol regioisomers (e.g., 12R,13S-epoxy analogs), providing insights into the structural determinants of substrate recognition and catalysis . The requirement for -20°C storage underscores the need for careful handling during enzyme assay preparation to prevent substrate degradation .

Application

Selection Property

Validation Focus

LC-MS/MS Lipidomics Quantification

Certified purity reference standard with defined diene geometry

MRM optimization and differentiation from structural analogs

Cytotoxicity SAR Studies

Diene unsaturation structural probe

Cell-model cytotoxicity endpoint comparison with monoepoxide analogs

Bioanalytical Method Validation

Traceable purity documentation

System suitability and calibration for quantitative assays

Enzymatic Metabolism Studies

Stereochemically defined 10S,11S-epoxy-9S-hydroxy substrate

Epoxide hydrolase specificity and kinetic comparison